Cas no 2060049-93-4 (3-bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid)

3-Bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid is a structurally unique brominated and fluorinated cyclopropaaindene derivative. Its fused cyclopropane and indene core, combined with halogen substituents, make it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex polycyclic frameworks. The presence of both bromine and fluorine enhances its reactivity in cross-coupling reactions and facilitates further functionalization. The carboxylic acid moiety offers additional versatility for derivatization or conjugation. This compound is well-suited for applications in medicinal chemistry and materials science, where its rigid, sterically constrained scaffold can influence stereoelectronic properties. High purity and well-defined stereochemistry ensure reproducibility in research applications.
3-bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid structure
2060049-93-4 structure
Product Name:3-bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid
CAS No:2060049-93-4
MF:C11H8BrFO2
MW:271.082426071167
MDL:MFCD30498274
CID:5154068
PubChem ID:137703157
Update Time:2025-10-31

3-bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cycloprop[a]indene-1-carboxylic acid, 3-bromo-5-fluoro-1,1a,6,6a-tetrahydro-
    • 3-bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid
    • MDL: MFCD30498274
    • Inchi: 1S/C11H8BrFO2/c12-4-1-6-5(8(13)2-4)3-7-9(6)10(7)11(14)15/h1-2,7,9-10H,3H2,(H,14,15)
    • InChI Key: NGUALCYGMYMRCT-UHFFFAOYSA-N
    • SMILES: C12C(C(O)=O)C1CC1=C2C=C(Br)C=C1F

3-bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid Pricemore >>

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Additional information on 3-bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid

3-Bromo-5-Fluoro-1H,1aH,6H,6aH-Cyclopropaaindene-1-Carboxylic Acid (CAS No. 2060049-93-4)

3-Bromo-5-fluoro-cyclopropaaindene carboxylic acid is a highly specialized organic compound with the CAS registry number 2060049-93-4. This compound belongs to the class of cyclopropaaindenes, which are fused bicyclic systems combining the structural features of cyclopropane and indene. The presence of bromine and fluorine substituents at positions 3 and 5, respectively, imparts unique electronic and steric properties to the molecule, making it a valuable compound in various research and industrial applications.

The synthesis of 3-bromo-5-fluoro-cyclopropaaindene carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, ensuring high yield and purity. The compound is often synthesized via a combination of Friedel-Crafts alkylation, bromination, fluorination, and oxidation reactions. These steps are meticulously controlled to achieve the desired stereochemistry and functional group placement.

One of the most significant applications of 3-bromo-5-fluoro-cyclopropaaindene carboxylic acid lies in its use as an intermediate in drug discovery programs. The compound's unique structure makes it an ideal candidate for exploring novel pharmacophores in medicinal chemistry. Recent studies have highlighted its potential as a lead compound for anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, its fluorinated nature enhances its bioavailability and stability in biological systems.

In the field of materials science, 3-bromo-5-fluoro-cyclopropaaindene carboxylic acid has been explored as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. Its rigid bicyclic structure contributes to high thermal stability and mechanical strength, making it suitable for applications in high-performance polymers and composites. Researchers have also investigated its potential as a building block for self-healing materials due to its ability to undergo reversible chemical transformations under specific conditions.

The electronic properties of 3-bromo-5-fluoro-cyclopropaaindene carboxylic acid have been extensively studied using computational chemistry techniques. Density functional theory (DFT) calculations have revealed that the compound exhibits a unique electronic distribution due to the conjugation between the cyclopropane ring and the indene system. This property makes it an attractive candidate for applications in nonlinear optics and quantum computing.

From an environmental perspective, 3-bromo-5-fluoro-cyclopropaaindene carboxylic acid has been evaluated for its biodegradability and eco-toxicity. Studies indicate that the compound undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental impact. However, recent advancements in bioremediation techniques have shown promise in enhancing its degradation rates using engineered microbial consortia.

In conclusion, 3-bromo-5-fluoro-cyclopropaaindene carboxylic acid (CAS No. 2060049-93-4) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features and functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new properties and applications of this compound, it is expected to play an increasingly important role in advancing modern science and technology.

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